Dodecyl acetate
Dodecyl acetate
, also known as acetate c-12 or lauryl acetate, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a sweet, clean, and fresh tasting compound that can be found in citrus, fruits, and herbs and spices. This makes a potential biomarker for the consumption of these food products.
Brand Name:
Vulcanchem
CAS No.:
112-66-3
VCID:
VC21093009
InChI:
InChI=1S/C14H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-16-14(2)15/h3-13H2,1-2H3
SMILES:
CCCCCCCCCCCCOC(=O)C
Molecular Formula:
C14H28O2
Molecular Weight:
228.37 g/mol
Dodecyl acetate
CAS No.: 112-66-3
Cat. No.: VC21093009
Molecular Formula: C14H28O2
Molecular Weight: 228.37 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | , also known as acetate c-12 or lauryl acetate, belongs to the class of organic compounds known as fatty alcohol esters. These are ester derivatives of a fatty alcohol. Thus, is considered to be a fatty ester lipid molecule. exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. has been primarily detected in urine. Within the cell, is primarily located in the membrane (predicted from logP) and cytoplasm. is a sweet, clean, and fresh tasting compound that can be found in citrus, fruits, and herbs and spices. This makes a potential biomarker for the consumption of these food products. |
|---|---|
| CAS No. | 112-66-3 |
| Molecular Formula | C14H28O2 |
| Molecular Weight | 228.37 g/mol |
| IUPAC Name | dodecyl acetate |
| Standard InChI | InChI=1S/C14H28O2/c1-3-4-5-6-7-8-9-10-11-12-13-16-14(2)15/h3-13H2,1-2H3 |
| Standard InChI Key | VZWGRQBCURJOMT-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCOC(=O)C |
| Canonical SMILES | CCCCCCCCCCCCOC(=O)C |
| Boiling Point | 265.0 °C |
| Melting Point | 1.3 °C 1.3°C |
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